Cas no 84996-40-7 (2-Amino-3-(methylamino)pyrazine)

2-Amino-3-(methylamino)pyrazine is a heterocyclic organic compound featuring a pyrazine core substituted with amino and methylamino functional groups. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. Its dual amine groups enable selective reactivity, facilitating the formation of complex molecular architectures. The compound's stability under standard conditions and compatibility with common organic solvents enhance its utility in multi-step synthesis. Additionally, its potential as a ligand in metal-organic frameworks (MOFs) or catalysts underscores its value in materials science. Careful handling is advised due to its amine functionality, requiring appropriate storage and handling protocols.
2-Amino-3-(methylamino)pyrazine structure
84996-40-7 structure
Product Name:2-Amino-3-(methylamino)pyrazine
CAS No:84996-40-7
MF:C5H8N4
MW:124.14381980896
MDL:MFCD08460070
CID:706512
PubChem ID:16740673
Update Time:2025-06-29

2-Amino-3-(methylamino)pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-(methylamino)pyrazine
    • 2,3-Pyrazinediamine,N2-methyl-
    • 3-N-methylpyrazine-2,3-diamine
    • N-METHYL-PYRAZINE-2,3-DIAMINE
    • 2,3-Pyrazinediamine, N-methyl- (9CI)
    • N2-Methyl-2,3-pyrazinediamine (ACI)
    • N2-Methylpyrazine-2,3-diamine
    • 84996-40-7
    • MFCD08460070
    • N~2~-Methylpyrazine-2,3-diamine
    • DS-2046
    • DTXSID60587620
    • CS-0097639
    • AKOS005254793
    • SCHEMBL14665206
    • 2-N-methylpyrazine-2,3-diamine
    • MDL： MFCD08460070
    • Inchi： 1S/C5H8N4/c1-7-5-4(6)8-2-3-9-5/h2-3H,1H3,(H2,6,8)(H,7,9)
    • InChI Key： LTEALMDLAOASIE-UHFFFAOYSA-N
    • SMILES： N1C(N)=C(NC)N=CC=1

Computed Properties

  • Exact Mass: 124.07500
  • Monoisotopic Mass: 124.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 85
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 63.8Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.271
  • Melting Point: No data available
  • Boiling Point: 311.6°C at 760 mmHg
  • Flash Point: 142.2°C
  • Refractive Index: 1.665
  • PSA: 63.83000
  • LogP: 0.75470

2-Amino-3-(methylamino)pyrazine Security Information

2-Amino-3-(methylamino)pyrazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Amino-3-(methylamino)pyrazine Pricemore >>

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abcr
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2-Amino-3-(methylamino)pyrazine Production Method

Production Method 1

6863-73-6 6863-73-6
84996-40-7 84996-40-7
Reaction Conditions
1.1 Catalysts: Copper sulfate Solvents: Water ;  3 h, 120 °C
Reference
Novel benzimidazole derivatives as phosphodiesterase 10A (PDE10A) inhibitors with improved metabolic stability
Chino, Ayaka; et al, Bioorganic & Medicinal Chemistry, 2014, 22(13), 3515-3526

2-Amino-3-(methylamino)pyrazine Raw materials

2-Amino-3-(methylamino)pyrazine Preparation Products

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